5-(1-(2-((3-chloro-4-fluorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-isopentylpentanamide
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Description
5-(1-(2-((3-chloro-4-fluorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-isopentylpentanamide is a useful research compound. Its molecular formula is C26H30ClFN4O4 and its molecular weight is 517. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Novel Anticancer Agents
Research into quinazoline derivatives, including compounds with complex structures similar to the one mentioned, has shown promise in anticancer applications. For instance, the synthesis of novel diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonates demonstrated moderate to high levels of antitumor activities against various cancer cell lines, suggesting potential as anticancer agents (Fang et al., 2016). Similarly, the development of polyhalo 2-aryl-4-aminoquinazolines and 3-amino-indazoles has shown excellent growth inhibitory activities, with certain derivatives being potent against multiple tumor cell lines, indicating their potential utility in cancer treatment (Yan et al., 2013).
Antimicrobial Applications
Novel Antibacterial Compounds
The study of fluoroquinolones, a class of antibacterial agents, has led to the design of compounds with potent antibacterial activities. One such compound demonstrated significantly more potent effects than existing antibiotics against clinical isolates of bacteria, showcasing the potential of fluoroquinolone derivatives in addressing resistant bacterial infections (Kuramoto et al., 2003).
Antidepressant and Antitumor Activity
Selective Serotonin Re-uptake Inhibition and 5-HT2A Receptor Antagonistic Activity
A novel compound, YM992, exhibiting selective serotonin re-uptake inhibition and 5-HT2A receptor antagonistic activity, has been identified. This compound showed promise in preclinical tests for its antidepressant and cognitive improvement effects in animal models, suggesting a potential new treatment for depression and related disorders (Takeuchi et al., 1997).
Properties
IUPAC Name |
5-[1-[2-(3-chloro-4-fluoroanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-(3-methylbutyl)pentanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30ClFN4O4/c1-17(2)12-13-29-23(33)9-5-6-14-31-25(35)19-7-3-4-8-22(19)32(26(31)36)16-24(34)30-18-10-11-21(28)20(27)15-18/h3-4,7-8,10-11,15,17H,5-6,9,12-14,16H2,1-2H3,(H,29,33)(H,30,34) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHCSBXLVJQWUAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)CCCCN1C(=O)C2=CC=CC=C2N(C1=O)CC(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30ClFN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
517.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.